Cas no 61968-29-4 (Disperse Blue 148)

• Product Name: Disperse Blue 148
• CAS No: 61968-29-4
• MF: C₁₉H₁₉N₅O₄S
• MW: 413.450262308121
• CID: 90152
• Update Time: 2024-01-24

Disperse Blue 148 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 148
• Polyester Blue 3RT
• Chemilene Dark Blue 3RT
• Dark Blue 3RN
• Disperse Blue 3RT
• Kiwalon Polyester Blue D3R
• Miketon Polyester Blue 3RT
• Ostacet Blue SE-2R
• Rathilene Dark Blue 3RTL

• Inchi： 1S/C19H19N5O4S/c1-3-23(11-10-18(25)28-2)14-6-4-13(5-7-14)20-21-19-16-12-15(24(26)27)8-9-17(16)22-29-19/h4-9,12H,3,10-11H2,1-2H3/b21-20+
• InChI Key： VHLFTCNAACYPDY-QZQOTICOSA-N
• SMILES： C(OC)(=O)CCN(CC)C1=CC=C(/N=N/C2=C3C=C([N+]([O-])=O)C=CC3=NS2)C=C1

Computed Properties

• Exact Mass: 413.11597
• Monoisotopic Mass: 413.115775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• PSA: 110.29
• LogP: 5.53250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds